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Introduction

Nitric oxide (NO) is a pleiotropic signaling molecule implicated in a vast array of physiological
and pathophysiological processes, including vasodilation, neurotransmission, inflammation,
and immune responses.[1] Its transient nature and low physiological concentrations present a
significant challenge for accurate detection and quantification in living systems.
Diaminorhodamine-2 (DAR-2) is a sensitive and specific fluorescent probe designed for the
real-time imaging of nitric oxide in living cells. As a member of the diaminorhodamine family of
dyes, DAR-2 offers distinct advantages for live-cell imaging, including enhanced photostability
and a favorable pH tolerance range compared to fluorescein-based probes.

These application notes provide a comprehensive guide to the use of DAR-2 for live-cell
imaging of nitric oxide. Detailed protocols for cell staining, quantitative data summarizing the
probe's properties, and a visual representation of a key signaling pathway leading to NO
production are included to facilitate the integration of this powerful tool into your research and
drug discovery workflows.

Principle of Detection

The cell-permeable acetoxymethyl (AM) ester form of DAR-2 readily diffuses across the
plasma membrane of live cells. Once inside, intracellular esterases cleave the AM ester
groups, trapping the now membrane-impermeant DAR-2 molecule within the cell. In the
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presence of nitric oxide and oxygen, the non-fluorescent DAR-2 is converted into a highly

fluorescent triazole derivative.[2][3] This reaction forms the basis for the detection and

quantification of intracellular NO, where the resulting fluorescence intensity is directly

proportional to the amount of NO produced.

Data Presentation

The following table summarizes the key specifications and performance characteristics of DAR-

2, providing a direct comparison with the commonly used fluorescein-based NO probe, DAF-2.

Feature DAR-2 DAF-2 Reference(s)
Excitation Wavelength
562 nm 491 nm
(max)
Emission Wavelength
579 nm 513 nm
(max)
Form Powder Powder
Molecular Weight 472.58 g/mol 446.41 g/mol
Purity >97% >98%
o Stable over a wide pH  Optimal in neutral to
pH Sensitivity ) ]
range (pH 4-12) slightly alkaline range
More photostable than
Photostability fluorescein-based Less photostable
probes
Cell Permeability Yes (as AM ester) Yes (as diacetate) [3]

Detection Limit

In the nanomolar

range

~5nM

Signaling Pathway: Endothelial Nitric Oxide
Synthase (eNOS) Activation
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A primary source of nitric oxide in the vasculature is the enzymatic activity of endothelial nitric
oxide synthase (eNOS). The following diagram illustrates the key signaling events leading to
eNOS activation and subsequent NO production. Various stimuli, including vascular endothelial
growth factor (VEGF) and shear stress from blood flow, can initiate this cascade.[4]
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Intracellular Signaling

Stimull
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1. Cell Seeding
Seed cells on an appropriate imaging dish or plate.

:

2. DAR-2 AM Loading
Incubate cells with DAR-2 AM working solution.

:

3. Washing
Wash cells to remove excess probe.

:

4. Stimulation (Optional)
Treat cells with agonists or antagonists of NO production.

:

5. Live-Cell Imaging
Acquire fluorescence images using a microscope.

:

6. Data Analysis
Quantify fluorescence intensity.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.researchgate.net/publication/225080247_Application_of_nitric_oxide_in_drug_discovery_and_development
https://www.benchchem.com/pdf/How_does_Diaminorhodamine_M_performance_compare_in_different_cell_lines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Diaminorhodamine_M_Staining_in_Cultured_Endothelial_Cells.pdf
https://geneglobe.qiagen.com/us/knowledge/pathways/enos-signaling
https://www.benchchem.com/product/b1357170#dar-2-staining-protocol-for-live-cell-imaging
https://www.benchchem.com/product/b1357170#dar-2-staining-protocol-for-live-cell-imaging
https://www.benchchem.com/product/b1357170#dar-2-staining-protocol-for-live-cell-imaging
https://www.benchchem.com/product/b1357170#dar-2-staining-protocol-for-live-cell-imaging
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1357170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

